1-methyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-methyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide” belongs to a class of organic compounds known as dihydropyridines . Dihydropyridines are characterized by a pyridine ring structure with two hydrogen atoms added. They are often used in medicinal chemistry due to their diverse pharmaceutical applications .
Molecular Structure Analysis
The molecular formula of the compound is C24H18N4O3 . The structure includes a dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine core, which is a type of heterocyclic compound .Chemical Reactions Analysis
Dihydropyridines can undergo various chemical reactions. For example, 2-Methyl-4-oxo-1-phenyl-1,4-dihydropyrido[2,3-d]pyrimidine was acylated by succinic and trifluoroacetic anhydrides and also underwent the Claisen reaction with diethyl oxalate and ethyl oxanilate to give acyl derivatives at the methyl group .Scientific Research Applications
Synthesis and Chemical Reactivity
- Synthesis and Reactions of Pyrimidine Derivatives : Compounds similar to the one have been synthesized and studied for their chemical reactivity. For example, the acylation and Claisen reaction of 2-methyl-4-oxo-1-phenyl-1,4-dihydropyrido[2,3-d]pyrimidine with various anhydrides and oxalates have been explored, demonstrating the compound's potential for creating enaminocarbonyl and iminoenol tautomers with intramolecular hydrogen bonds (Gavrilov et al., 2000).
Biological Activities and Applications
Antihypertensive Activity : Pyrimidine derivatives have been synthesized and tested for their antihypertensive activity. This research provides insights into the structure-activity relationship and the potential for developing new therapeutic agents (Rana et al., 2004).
Antimicrobial Activity : Novel derivatives of pyrimidine compounds have been synthesized and shown to possess antimicrobial activity against various strains, indicating their potential as antimicrobial agents. This highlights the compound's relevance in developing new treatments for bacterial and fungal infections (Kolisnyk et al., 2015).
Anti-ulcer Activity : Research into pyrimidine derivatives has also explored their potential anti-ulcer activities, suggesting these compounds could contribute to developing new gastrointestinal treatments (Rana et al., 2011).
Anticancer and Anti-inflammatory Activities : Further studies on pyrazolopyrimidines derivatives have revealed their potential as anticancer and anti-5-lipoxygenase agents, showcasing the compound's possible application in cancer and inflammation treatment (Rahmouni et al., 2016).
Properties
IUPAC Name |
6-methyl-2-oxo-N-phenyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2/c1-21-14(17(23)19-12-7-3-2-4-8-12)11-13-16(21)20-15-9-5-6-10-22(15)18(13)24/h2-11H,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRQJNCKRNWXLDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.